Cas no 1025828-21-0 (Benzyl 3-oxoazepane-1-carboxylate)

• Product Name: Benzyl 3-oxoazepane-1-carboxylate
• CAS No: 1025828-21-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD19687798
• CID: 1039437
• PubChem ID: 10538448
• Update Time: 2025-04-20

Benzyl 3-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-oxoazepane-1-carboxylate
• 1H-AZEPINE-1-CARBOXYLIC ACID, HEXAHYDRO-3-OXO-, PHENYLMETHYL ESTER
• AK104895
• ANW-70891
• CTK8C3976
• KB-250970
• SureCN5417320
• AS-42010
• MFCD19687798
• Hexahydro-3-oxo-1H-azepine-1-carboxylic acid phenylmethyl ester
• SCHEMBL5417320
• Benzyl3-oxoazepane-1-carboxylate
• A896756
• AKOS016008122
• 1025828-21-0
• SY242972
• 1-CBZ-3-OXOAZEPANE
• DTXSID30441482
• 1-Cbz-azepan-3-one
• DB-095801

• MDL： MFCD19687798
• Inchi： 1S/C14H17NO3/c16-13-8-4-5-9-15(10-13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2
• InChI Key： XEMFQWHEMOEYHP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(CCCC1)=O)=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Benzyl 3-oxoazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls